Cas no 104947-95-7 (Benzeneethanol, 4-heptyl-)

• Product Name: Benzeneethanol, 4-heptyl-
• CAS No: 104947-95-7
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 1150022
• Update Time: 2024-07-27

Benzeneethanol, 4-heptyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 4-heptyl-

• Inchi： 1S/C15H24O/c1-2-3-4-5-6-7-14-8-10-15(11-9-14)12-13-16/h8-11,16H,2-7,12-13H2,1H3
• InChI Key： QIIPPXBTIIRVBH-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=C(CCCCCCC)C=C1

Computed Properties

• Exact Mass: 220.18282

Experimental Properties

• Density: 0.937±0.06 g/cm3(Predicted)
• Boiling Point: 296.1±8.0 °C(Predicted)
• PSA: 20.23
• pka: 14.92±0.10(Predicted)